2-(5-Ethoxy-1H-benzoimidazol-2-ylsulfanyl)-N-isopropyl-N-phenyl-acetamide

• IUPAC Name: 2-[(6-ethoxy-1H-benzimidazol-2-yl)sulfanyl]-N-phenyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H23N3O2S/c1-4-25-16-10-11-17-18(12-16)22-20(21-17)26-13-19(24)23(14(2)3)15-8-6-5-7-9-15/h5-12,14H,4,13H2,1-3H3,(H,21,22)
• InChI Key: RIZRGTUDEAYKBT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(N2)SCC(=O)N(C3=CC=CC=C3)C(C)C
• Molecular Formula: C20H23N3O2S
• Molecular Weight: 369.5 g/mol

Description

2-(5-Ethoxy-1H-benzoimidazol-2-ylsulfanyl)-N-isopropyl-N-phenyl-acetamide, also known as EBSI, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further investigation. In

Scientific Research Applications

Antimicrobial Applications

Recent studies highlight the synthesis of novel 2-mercaptobenzimidazole derivatives, demonstrating their potent antimicrobial activities. These compounds were evaluated against a range of Gram-positive and Gram-negative bacteria, as well as fungi, showing excellent activity against organisms such as Staphylococcus aureus, Enterococcus faecalis, Klebsiella pneumoniae, Escherichia coli, Aspergillus fumigatus, and Candida albicans. The findings suggest significant potential for these compounds in developing new antimicrobial agents, offering a promising route for therapeutic applications against resistant microbial strains (Devi, Shahnaz, & Prasad, 2022); (Hosamani & Shingalapur, 2011).

Synthesis and Characterization

The synthesis and characterization of 2-mercaptobenzimidazole derivatives have been extensively studied, shedding light on their structural and chemical properties. Through various synthetic routes involving amidation reactions and 1,3-dipolar cycloaddition reactions, a range of compounds was developed, showcasing the versatility and potential for modification inherent in these molecules. Such studies not only enhance our understanding of these compounds' chemical behavior but also pave the way for further modifications to improve their efficacy and stability (Yıldırım & Cetin, 2008).

Physicochemical and ADME Properties

Optimization studies on benzimidazole-based compounds have also been conducted, aiming to improve their physicochemical and ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Such research efforts have led to the discovery of compounds with enhanced lipid-lowering activity and better solubility, indicating their potential as more effective therapeutic agents. This optimization process is critical for the development of drugs with improved bioavailability and efficacy (Richter et al., 2011).